2-methyl-6-(1,2-oxazole-5-carbonylamino)benzoic Acid

• IUPAC Name: 2-methyl-6-(1,2-oxazole-5-carbonylamino)benzoic acid
• InChI: InChI=1S/C12H10N2O4/c1-7-3-2-4-8(10(7)12(16)17)14-11(15)9-5-6-13-18-9/h2-6H,1H3,(H,14,15)(H,16,17)
• InChI Key: JILFOSBMQWFXGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=NO2)C(=O)O
• Molecular Formula: C12H10N2O4
• Molecular Weight: 246.22 g/mol

Description

Benzoic acid and its derivatives are widely used in organic synthesis. They have a carboxyl group (-COOH) attached to a benzene ring. The properties of the compound can be influenced by the substituents attached to the benzene ring.

Synthesis Analysis

The synthesis of benzoic acid derivatives often involves the reaction of a benzene derivative with a carboxylic acid or its derivative. For example, the synthesis of o-toluic acid (a methyl derivative of benzoic acid) involves the oxidation of an alkylbenzene to a carboxylic acid. Oxazoline derivatives can be synthesized from carboxylic acids and amino alcohols in the presence of a boronic acid catalyst.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For example, the structure of 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid was determined using the B3LYP/6-311++G(d,p) basis set.

Chemical Reactions Analysis

Benzoic acid and its derivatives can undergo a variety of chemical reactions. For example, they can be oxidized to produce carboxylic acids. They can also undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For example, the solubility of benzoic acid in water and other solvents can be determined. Its melting point can also be determined.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the type of reaction it undergoes. For example, benzoic acid can bind to amino acids, leading to the excretion of these amino acids and a decrease in ammonia levels.

Safety and Hazards

Safety data sheets provide information on the hazards associated with a compound. For example, o-toluic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and respiratory irritation.